6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-2-[(3-fluorophenyl)methylsulfanyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H17FN2O2S/c1-25-19-9-7-15(11-20(19)26-2)18-8-6-16(12-23)21(24-18)27-13-14-4-3-5-17(22)10-14/h3-11H,13H2,1-2H3
• InChI Key: QJJQWTSQDWNUIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C=C2)C#N)SCC3=CC(=CC=C3)F)OC
• Molecular Formula: C21H17FN2O2S
• Molecular Weight: 380.4 g/mol

Description

6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile, also known as DMFP-TH-Nic, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile involves the binding of the compound to the active site of the target enzyme, leading to the inhibition of its activity. The binding affinity and specificity of 6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile towards different enzymes have been investigated using various computational and experimental techniques.
Biochemical and Physiological Effects
6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile has been shown to exhibit significant biochemical and physiological effects in vitro and in vivo. It has been found to improve cognitive function, reduce oxidative stress, and prevent neurodegeneration in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to possess anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile has several advantages for lab experiments, including its high potency and selectivity towards target enzymes, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, such as its limited solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for research on 6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile. Some of these include investigating its potential as a therapeutic agent for other neurological disorders, such as Huntington's disease and amyotrophic lateral sclerosis, optimizing its pharmacokinetic properties, and developing novel analogs with improved potency and selectivity. Additionally, further studies are needed to elucidate the precise mechanism of action of 6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile and to explore its potential as a tool for studying the role of target enzymes in disease pathogenesis.
Conclusion
In conclusion, 6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile is a promising compound with potential applications in medicinal chemistry. Its potent inhibitory activity against several enzymes, coupled with its favorable pharmacological properties, make it a promising candidate for the development of novel therapeutics for neurological disorders. Further research is needed to fully explore its potential and to optimize its pharmacological properties.

Scientific Research Applications

6-(3,4-dimethoxyphenyl)-2-[(3-fluorobenzyl)thio]nicotinonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent inhibitory activity against several enzymes, including but not limited to, acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the regulation of neurotransmitters and are important targets for the treatment of several neurological disorders, such as Alzheimer's disease and Parkinson's disease.